![molecular formula C24H27NO4 B326250 4-[(4,4-Dimethyl-2,6-dioxocyclohexyl)(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)methyl]benzonitrile](/img/structure/B326250.png)
4-[(4,4-Dimethyl-2,6-dioxocyclohexyl)(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)methyl]benzonitrile
Overview
Description
4-[(4,4-Dimethyl-2,6-dioxocyclohexyl)(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)methyl]benzonitrile is a useful research compound. Its molecular formula is C24H27NO4 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C24H27NO4 |
|---|---|
Molecular Weight |
393.5 g/mol |
IUPAC Name |
4-[(4,4-dimethyl-2,6-dioxocyclohexyl)-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)methyl]benzonitrile |
InChI |
InChI=1S/C24H27NO4/c1-23(2)9-16(26)21(17(27)10-23)20(15-7-5-14(13-25)6-8-15)22-18(28)11-24(3,4)12-19(22)29/h5-8,20-21,28H,9-12H2,1-4H3 |
InChI Key |
BEMRBFZYOWCMBU-UHFFFAOYSA-N |
SMILES |
CC1(CC(=O)C(C(=O)C1)C(C2=CC=C(C=C2)C#N)C3=C(CC(CC3=O)(C)C)O)C |
Canonical SMILES |
CC1(CC(=O)C(C(=O)C1)C(C2=CC=C(C=C2)C#N)C3=C(CC(CC3=O)(C)C)O)C |
Origin of Product |
United States |
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